3-nitro-1H-pyrazole-5-carboxamide

• IUPAC Name: 3-nitro-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C4H4N4O3/c5-4(9)2-1-3(7-6-2)8(10)11/h1H,(H2,5,9)(H,6,7)
• InChI Key: ZYIOOQWZZPEWHL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NN=C1[N+](=O)[O-])C(=O)N
• Molecular Formula: C4H4N4O3
• Molecular Weight: 156.10 g/mol

Description

3-nitro-1H-pyrazole-5-carboxamide is a chemical compound listed in the PubChem database It is known for its unique properties and applications in various fields of scientific research

Chemical Reactions Analysis

3-nitro-1H-pyrazole-5-carboxamide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and halogenating agents. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different oxidized forms of the compound, while substitution reactions can introduce new functional groups .

Scientific Research Applications

3-nitro-1H-pyrazole-5-carboxamide has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it may be employed in studies involving enzyme interactions and metabolic pathways. In medicine, this compound could be investigated for its potential therapeutic effects or as a diagnostic tool. Industrial applications might include its use in the production of specialized materials or as a catalyst in chemical processes .

Mechanism of Action

The mechanism of action of 3-nitro-1H-pyrazole-5-carboxamide involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to particular enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the context of its use. For example, in a biological setting, this compound might inhibit or activate certain enzymes, leading to changes in metabolic processes .

Comparison with Similar Compounds

3-nitro-1H-pyrazole-5-carboxamide can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable structures or functional groups. For instance, compounds such as CID 2632, CID 6540461, CID 5362065, and CID 5479530 share structural similarities but differ in their specific properties and applications. The uniqueness of this compound lies in its distinct chemical structure and the specific reactions it undergoes .